Cas no 36277-38-0 (cis-8,8-dimethylbicyclo[4.2.0]octan-7-one)
cis-8,8-dimethylbicyclo[4.2.0]octan-7-one Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octan-7-one, 8,8-dimethyl-, cis-
- (1R,6S)-7,7-dimethylbicyclo[4.2.0]octan-8-one
- cis-8,8-dimethylbicyclo[4.2.0]octan-7-one
- CS-0348310
- 36277-38-0
- (1S,6R)-8,8-dimethylbicyclo[4.2.0]octan-7-one
- DTXSID00784575
- AS-83916
- AKOS026726951
- EN300-112214
-
- MDL: MFCD29912950
- Inchi: 1S/C10H16O/c1-10(2)8-6-4-3-5-7(8)9(10)11/h7-8H,3-6H2,1-2H3/t7-,8+/m1/s1
- InChI Key: UCKQUWDHMIIOJY-SFYZADRCSA-N
- SMILES: O=C1C(C)(C)[C@H]2CCCC[C@H]21
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
cis-8,8-dimethylbicyclo[4.2.0]octan-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D655965-250MG |
rel-(1R,6S)-8,8-dimethylbicyclo[4.2.0]octan-7-one |
36277-38-0 | 97% | 250mg |
$240 | 2024-07-21 | |
| eNovation Chemicals LLC | D655965-500MG |
rel-(1R,6S)-8,8-dimethylbicyclo[4.2.0]octan-7-one |
36277-38-0 | 97% | 500mg |
$310 | 2024-07-21 | |
| eNovation Chemicals LLC | D655965-1G |
rel-(1R,6S)-8,8-dimethylbicyclo[4.2.0]octan-7-one |
36277-38-0 | 97% | 1g |
$385 | 2024-07-21 | |
| eNovation Chemicals LLC | D655965-5G |
rel-(1R,6S)-8,8-dimethylbicyclo[4.2.0]octan-7-one |
36277-38-0 | 97% | 5g |
$1145 | 2024-07-21 | |
| eNovation Chemicals LLC | D655965-10G |
rel-(1R,6S)-8,8-dimethylbicyclo[4.2.0]octan-7-one |
36277-38-0 | 97% | 10g |
$1700 | 2024-07-21 | |
| Key Organics Ltd | AS-83916-250MG |
(1S,6R)-8,8-dimethylbicyclo[4.2.0]octan-7-one |
36277-38-0 | >97% | 0.25g |
£297.00 | 2023-06-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1097-250MG |
cis-8,8-dimethylbicyclo[4.2.0]octan-7-one |
36277-38-0 | 97% | 250MG |
¥ 1,234.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1097-500MG |
cis-8,8-dimethylbicyclo[4.2.0]octan-7-one |
36277-38-0 | 97% | 500MG |
¥ 1,650.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1097-1G |
cis-8,8-dimethylbicyclo[4.2.0]octan-7-one |
36277-38-0 | 97% | 1g |
¥ 2,059.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1097-5G |
cis-8,8-dimethylbicyclo[4.2.0]octan-7-one |
36277-38-0 | 97% | 5g |
¥ 6,105.00 | 2023-04-13 |
cis-8,8-dimethylbicyclo[4.2.0]octan-7-one Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
2. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
-
Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on cis-8,8-dimethylbicyclo[4.2.0]octan-7-one
Research Brief on cis-8,8-dimethylbicyclo[4.2.0]octan-7-one (CAS: 36277-38-0) in Chemical Biology and Pharmaceutical Applications
The compound cis-8,8-dimethylbicyclo[4.2.0]octan-7-one (CAS: 36277-38-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic ketone, characterized by its rigid framework and stereochemical complexity, serves as a valuable scaffold for the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents. The compound's ability to modulate key biological pathways has positioned it as a promising candidate for further investigation.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the synthesis and biological evaluation of derivatives based on cis-8,8-dimethylbicyclo[4.2.0]octan-7-one. The study highlighted the compound's role as a precursor for the development of small-molecule inhibitors targeting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The derivatives exhibited potent inhibitory activity with IC50 values in the nanomolar range, suggesting their potential as next-generation anti-inflammatory drugs. Furthermore, the study employed computational docking simulations to elucidate the binding interactions between the derivatives and the COX-2 active site, providing insights for structure-activity relationship (SAR) optimization.
Another notable advancement was reported in a 2024 paper in ACS Chemical Biology, where cis-8,8-dimethylbicyclo[4.2.0]octan-7-one was utilized as a key intermediate in the synthesis of novel antimicrobial agents. The researchers designed a series of hybrid molecules by conjugating the bicyclic scaffold with known pharmacophores, resulting in compounds with broad-spectrum activity against drug-resistant bacterial strains. Mechanistic studies revealed that these hybrids disrupt bacterial cell membrane integrity and inhibit efflux pumps, thereby overcoming resistance mechanisms. The findings underscore the versatility of cis-8,8-dimethylbicyclo[4.2.0]octan-7-one as a building block for multifunctional therapeutics.
Beyond its pharmacological applications, recent work has also explored the compound's potential in chemical biology tools. A 2023 study in Nature Chemical Biology described the use of cis-8,8-dimethylbicyclo[4.2.0]octan-7-one as a photoaffinity labeling probe to map protein-ligand interactions in live cells. The probe's bicyclic structure provided enhanced stability and selectivity, enabling the identification of previously unknown binding partners for target proteins. This innovative approach opens new avenues for studying protein networks and drug-target engagement in complex biological systems.
In conclusion, the growing body of research on cis-8,8-dimethylbicyclo[4.2.0]octan-7-one (CAS: 36277-38-0) highlights its multifaceted role in drug discovery and chemical biology. Its structural features, combined with demonstrated bioactivity, make it a compelling subject for future studies aimed at addressing unmet medical needs. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.
36277-38-0 (cis-8,8-dimethylbicyclo[4.2.0]octan-7-one) Related Products
- 24903-95-5(6,6-dimethylnorpinan-2-one)
- 13404-66-5(Bicyclo[4.2.0]octan-2-one,6-methyl-)
- 15358-88-0(Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel-)
- 109119-65-5(Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI))
- 38651-65-9((1R,5S)-6,6-dimethylnorpinan-2-one)
- 14575-93-0((1S,2S,5R)-2,6,6-trimethylbicyclo3.1.1heptan-3-one)
- 16022-08-5(Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl-)
- 22339-21-5(Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1S,2R,5R)-)
- 180067-47-4(Ethanone,1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)-)
- 180067-49-6(Ethanone,1-(4-methylpentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)-)